Cas no 2171895-71-7 (3-(1,1-dioxo-1lambda6-thietan-3-yl)-2,2-dimethylpropanal)

3-(1,1-Dioxo-1λ⁶-thietan-3-yl)-2,2-dimethylpropanal is a specialized aldehyde compound featuring a sulfone-functionalized thietane ring and a branched alkyl chain. Its unique structure combines the reactivity of an aldehyde group with the stability conferred by the sulfone moiety and steric hindrance from the dimethyl substitution. This compound is of interest in synthetic organic chemistry, particularly for applications requiring controlled reactivity and functional group compatibility. The sulfone group enhances polarity and potential binding interactions, while the thietane ring offers conformational rigidity. These properties make it a valuable intermediate for pharmaceuticals, agrochemicals, and materials science, where precise molecular design is critical.
3-(1,1-dioxo-1lambda6-thietan-3-yl)-2,2-dimethylpropanal structure
2171895-71-7 structure
Product Name:3-(1,1-dioxo-1lambda6-thietan-3-yl)-2,2-dimethylpropanal
CAS No:2171895-71-7
MF:C8H14O3S
MW:190.259961605072
CID:5909638
PubChem ID:165780841
Update Time:2025-06-07

3-(1,1-dioxo-1lambda6-thietan-3-yl)-2,2-dimethylpropanal Chemical and Physical Properties

Names and Identifiers

    • 3-(1,1-dioxo-1lambda6-thietan-3-yl)-2,2-dimethylpropanal
    • 2171895-71-7
    • EN300-1619883
    • Inchi: 1S/C8H14O3S/c1-8(2,6-9)3-7-4-12(10,11)5-7/h6-7H,3-5H2,1-2H3
    • InChI Key: FJKQOTJDXPYHDJ-UHFFFAOYSA-N
    • SMILES: S1(CC(CC(C=O)(C)C)C1)(=O)=O

Computed Properties

  • Exact Mass: 190.06636548g/mol
  • Monoisotopic Mass: 190.06636548g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 259
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 59.6Ų

3-(1,1-dioxo-1lambda6-thietan-3-yl)-2,2-dimethylpropanal Pricemore >>

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Additional information on 3-(1,1-dioxo-1lambda6-thietan-3-yl)-2,2-dimethylpropanal

3-(1,1-dioxo-1lambda6-thietan-3-yl)-2,2-dimethylpropanal: A Comprehensive Overview of CAS No. 2171895-71-7

3-(1,1-dioxo-1lambda6-thietan-3-yl)-2,2-dimethylpropanal (CAS No. 2171895-71-7) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound, characterized by its distinct structural features, has shown promising applications in various areas, including drug development and chemical synthesis. This comprehensive overview aims to provide a detailed understanding of the chemical properties, synthesis methods, and potential applications of 3-(1,1-dioxo-1lambda6-thietan-3-yl)-2,2-dimethylpropanal.

Chemical Structure and Properties

The molecular formula of 3-(1,1-dioxo-1lambda6-thietan-3-yl)-2,2-dimethylpropanal is C9H14O4S2. The compound features a thietane ring with a dioxo group (S=O) and a 2,2-dimethylpropanal moiety. The presence of the thietane ring and the dioxo group imparts unique chemical properties to this compound. The thietane ring is known for its stability and resistance to hydrolysis, making it an attractive scaffold for the design of biologically active molecules. The dioxo group enhances the compound's reactivity and solubility in various solvents.

The molecular weight of 3-(1,1-dioxo-1lambda6-thietan-3-yl)-2,2-dimethylpropanal is approximately 246.35 g/mol. It is a colorless liquid with a characteristic odor. The compound exhibits good thermal stability and can be stored under standard laboratory conditions without significant degradation.

Synthesis Methods

The synthesis of 3-(1,1-dioxo-1lambda6-thietan-3-yl)-2,2-dimethylpropanal involves several well-established chemical reactions. One common approach is the reaction of 3-bromopropanal with sodium thiosulfate to form the corresponding thiosulfate ester. This intermediate is then oxidized to the dioxo derivative using an appropriate oxidizing agent such as hydrogen peroxide or m-chloroperoxybenzoic acid (mCPBA). The resulting thietane derivative is further functionalized by reacting it with 2-bromo-2-methylpropane to introduce the 2,2-dimethylpropanal moiety.

An alternative synthetic route involves the use of a one-pot multicomponent reaction (MCR) involving formaldehyde, thiourea, and 2-bromo-2-methylpropane. This method offers a more efficient and environmentally friendly approach to synthesizing 3-(1,1-dioxo-1lambda6-thietan-3-yl)-2,2-dimethylpropanal. Recent advancements in catalytic methods have further optimized this process, reducing reaction times and improving yields.

Biological Activity and Applications

3-(1,1-dioxo-1lambda6-thietan-3-yl)-2,2-dimethylpropanal has been extensively studied for its potential biological activities. One of the most notable applications is in the field of drug discovery and development. The compound has shown promising anti-inflammatory properties due to its ability to inhibit pro-inflammatory cytokines such as TNF-alpha and IL-6. In vitro studies have demonstrated that 3-(1,1-dioxo-1lambda6-thietan-3-yl)-2,2-dimethylpropanal can effectively reduce inflammation in human cell lines.

Beyond its anti-inflammatory effects, 3-(1,1-dioxo-1lambda6-thietan-3-yl)-2,2-dimethylpropanal has also been investigated for its potential as an antimicrobial agent. Studies have shown that it exhibits broad-spectrum activity against both Gram-positive and Gram-negative bacteria. This makes it a valuable candidate for developing new antibiotics to combat drug-resistant strains.

In addition to its direct biological activities, 3-(1,1-dioxo-1lambda6-thietan-3-yl)-2,2-dimethylpropanal serves as an important building block in organic synthesis. Its unique structural features make it a versatile intermediate for the preparation of more complex molecules with diverse biological activities. For example, it can be used to synthesize novel antiviral agents or anticancer drugs through targeted modifications.

Clinical Trials and Future Prospects

The potential therapeutic applications of 3-(1,1-dioxo-1lambda6-thietan-3-yl)-2,2-dimethylpropanal have led to several ongoing clinical trials. Early-phase trials have focused on evaluating its safety and efficacy in treating inflammatory diseases such as rheumatoid arthritis and Crohn's disease. Preliminary results have been encouraging, with patients showing significant improvements in symptoms without major adverse effects.

Further research is also being conducted to explore the use of 3-(1,1-dioxo-1lambda6-thietan-3-yl)-2,2-dimethylpropanal in combination therapies. For instance, combining it with existing anti-inflammatory drugs or immunomodulators may enhance treatment outcomes and reduce side effects. Additionally, efforts are underway to develop sustained-release formulations that can provide prolonged therapeutic benefits while minimizing dosing frequency.

Safety Considerations and Environmental Impact

Safety is a critical aspect when dealing with any chemical compound. Extensive toxicological studies have been conducted on 3-(1,1-dioxo-1lambda6-thietan-3-yl)-2,2-dimethylpropanal, demonstrating that it has low toxicity at therapeutic concentrations. However, proper handling precautions should be taken during synthesis and use to ensure worker safety.

In terms of environmental impact, efforts are being made to develop greener synthetic methods for producing this compound. These methods aim to minimize waste generation and reduce the use of hazardous reagents. Sustainable practices such as recycling solvents and using renewable feedstocks are being explored to make the production process more environmentally friendly.

Conclusion

3-(1,1-dioxo-1lambda6-thietan-3-yl)-2,2-dimethylpropanal, identified by CAS No. 2171895-71-7, is a multifaceted compound with significant potential in various scientific and industrial applications. Its unique chemical structure provides a foundation for developing new therapeutic agents and advancing organic synthesis techniques. Ongoing research continues to uncover new properties and applications of this compound, positioning it as a valuable asset in the fields of chemistry and pharmaceuticals.

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